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Compound of Interest

Compound Name: Sdz pco 400

Cat. No.: B058500

Important Initial Note: The identifier "Sdz pco 400" does not correspond to a standard chemical
name. Searches for this term yield results for two distinct products: Polypropylene glycol 400
and CAFCO® 400. These substances have vastly different properties and disposal
requirements. Before proceeding, it is critical that you verify the exact identity of your material,
for instance by checking the CAS number on the Safety Data Sheet (SDS) or the
manufacturer's label. Following incorrect disposal procedures can lead to safety hazards and
regulatory violations.

This guide provides disposal information for both potential substances to ensure you have the
necessary information once your material is correctly identified.

Option 1: Polypropylene Glycol 400 (CAS No: 25322-
69-4)

Polypropylene glycol 400 is a polymer generally considered to be non-hazardous and is used
in a variety of industrial and laboratory applications.[1]

Data Presentation: Properties of Polypropylene Glycol
400
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Property Value Source

CAS Number 25322-69-4 [1]

Not considered hazardous by
Hazard Classification the 2012 OSHA Hazard [1]

Communication Standard.

Physical State Liquid [2]

Environmental Fate Biodegradable [3]

Potential contamination with
Primary Disposal Concern hazardous materials during

use.

Experimental Protocols: Disposal of Polypropylene
Glycol 400

The appropriate disposal method for Polypropylene glycol 400 depends on whether it is pure
(unused) or has been contaminated through experimental use.

Protocol 1: Disposal of Pure/Uncontaminated Polypropylene Glycol 400
e Assess Quantity:

o Small Quantities (Household/Lab Bench Scale): For very small amounts, some local
regulations may permit dilution with a large amount of water followed by disposal down the
drain. However, it is always best to check with your local water treatment authority first.

o Large Quantities: Bulk disposal down the drain is not recommended as it can overwhelm
wastewater treatment systems.

o Containerize for Disposal: Place the material in a sealed, leak-proof, and clearly labeled
container.

o Consult Regulations: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.
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» Engage Certified Disposal Service: For larger quantities, contact a licensed chemical waste
disposal company. Recycling is also a viable option as some providers can clean and reuse
the glycol.

Protocol 2: Disposal of Contaminated Polypropylene Glycol 400

» Waste Characterization: If the glycol is mixed with other chemicals, especially hazardous
substances or heavy metals, it must be treated as hazardous waste.

o Safe Storage: Store the contaminated glycol in sturdy, leak-proof containers with secure lids.
The containers must be clearly labeled as "Hazardous Waste" and list all known
contaminants.

e Segregation: Do not mix different types of glycol waste unless you have confirmed your
disposal vendor will accept the mixture.

» Professional Disposal: Arrange for pickup and disposal by a certified hazardous waste
management company. This service will provide a manifest for tracking the waste from
generation to its final disposal, ensuring regulatory compliance.

e Record Keeping: Maintain detailed records of the amount of glycol disposed, its
contaminants, and the disposal dates and methods.

Mandatory Visualization: Disposal Workflow for
Polypropylene Glycol 400
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Start: Identify Glycol Waste
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with hazardous materials?
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End: Document Disposal
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Caption: Decision workflow for Polypropylene Glycol 400 disposal.

Option 2: CAFCO® 400
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CAFCO® 400 is a medium-density, wet mix, spray-applied fire resistive material (SFRM) based
on Portland cement. It is used in construction to protect structural steel.

Property Value Source

Spray-Applied Fire Resistive

Product Type ]
Material (SFRM)

] Portland Cement, Limestone,
Primary Components )
Cellulose, Bentonite

Can cause skin irritation and
o serious eye damage. May
Hazard Classification )
contain trace amounts of

crystalline silica.

Physical State Solid (powder)

Not typically designated as
RCRA Status
hazardous waste under RCRA.

Experimental Protocols: Disposal of CAFCO® 400

Disposal procedures for CAFCO® 400 apply to unused material or waste generated during
application or removal.

Protocol 1: Disposal of Unused or Cured CAFCO® 400 Waste

» Regulatory Confirmation: While not typically classified as hazardous under the Resource
Conservation and Recovery Act (RCRA), always dispose of contents and containers in
accordance with all applicable local, regional, national, and international regulations.

e Containment:

o Dry Material: Sweep or shovel the material into suitable, labeled disposal containers.
Minimize the generation of dust during this process.
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o Wet Material: Treat wet material with an inert absorbent and place it in appropriate
disposal containers.

o Personal Protective Equipment (PPE): When handling CAFCO® 400, wear appropriate PPE,
including safety glasses with side shields (or goggles), gloves, and respiratory protection
(e.g., a NIOSH-approved N-95 dust mask) to avoid inhalation of dust and prevent skin and
eye contact.

» Final Disposal: The primary disposal method for CAFCO® 400 waste is landfilling. It is
processed along with other construction and demolition debris. Ensure the landfill is
permitted to accept this type of industrial or construction waste.

Mandatory Visualization: Disposal Workflow for
CAFCO® 400
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Start: Identify CAFCO® 400 Waste
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Caption: Disposal workflow for dry and wet CAFCO® 400 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Sdz pco 400: A Critical
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058500#sdz-pco-400-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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